Cas no 952514-86-2 (1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole)

• Product Name: 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole
• CAS No: 952514-86-2
• MF: C₂₅H₂₅BN₂O₂
• MW: 396.289206266403
• MDL: MFCD16038225
• CID: 1032371
• PubChem ID: 253661318
• Update Time: 2025-06-07

1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzo[d]imidazole
• 1-Phenyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-benzimidazole
• 1-phenyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzimidazole
• 3-(1-Phenyl-1H-benzimidazole-2-yl)phenylboronic Acid Pinacol Ester
• 2-(3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)-1-PHENYL-1H-BENZO[D]IMIDAZOLE
• (3-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid pinacol ester
• 1-Phenyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-benzimidazole (ACI)
• 1-Phenyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-benzo[d]imidazole
• 2-[3-(1-Phenyl-1H-benzimidazol-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole
• AS-40166
• C25H25BN2O2
• P2263
• 952514-86-2
• CS-0168414
• AC-24446
• 1-PHENYL-2-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-1,3-BENZODIAZOLE
• MFCD16038225
• AKOS016012078
• DTXSID20728911
• IFFQSTWSRPRHBQ-UHFFFAOYSA-N
• SCHEMBL357538

• MDL： MFCD16038225
• Inchi： 1S/C25H25BN2O2/c1-24(2)25(3,4)30-26(29-24)19-12-10-11-18(17-19)23-27-21-15-8-9-16-22(21)28(23)20-13-6-5-7-14-20/h5-17H,1-4H3
• InChI Key： IFFQSTWSRPRHBQ-UHFFFAOYSA-N
• SMILES： N1=C(C2C=C(B3OC(C)(C)C(C)(C)O3)C=CC=2)N(C2C=CC=CC=2)C2C1=CC=CC=2

Computed Properties

• Exact Mass: 396.2009082g/mol
• Monoisotopic Mass: 396.2009082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3

Experimental Properties

• Density: 1.12
• Melting Point: 172.0 to 176.0 deg-C
• Boiling Point: 579.9±52.0 °C at 760 mmHg
• Flash Point: 304.5±30.7 °C
• PSA: 36.28000
• LogP: 4.99170
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole

Comprehensive Overview of 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole (CAS No. 952514-86-2)

The compound 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole (CAS No. 952514-86-2) is a highly specialized boron-containing heterocyclic molecule that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. Its unique structural features, including the benzimidazole core and the dioxaborolane moiety, make it a versatile intermediate for constructing complex molecular architectures. Researchers and industry professionals frequently search for this compound due to its potential applications in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery and materials engineering.

One of the most compelling aspects of CAS No. 952514-86-2 is its role in drug development. The benzimidazole scaffold is a privileged structure in medicinal chemistry, often found in bioactive molecules targeting kinases, GPCRs, and other therapeutic targets. The incorporation of the dioxaborolane group further enhances its utility as a boronic acid precursor, enabling efficient bioconjugation and prodrug strategies. Recent studies highlight its potential in cancer therapeutics and neurodegenerative disease research, aligning with growing public interest in precision medicine and personalized therapies.

In the realm of material science, this compound is valued for its ability to participate in polymerization and supramolecular assembly. The boronate ester functionality allows for dynamic covalent chemistry, which is pivotal in designing self-healing materials and stimuli-responsive systems. With the rise of green chemistry initiatives, researchers are also exploring its use in sustainable catalysis and renewable energy applications, such as organic photovoltaics and battery materials.

The synthesis and handling of 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole require expertise in air-sensitive techniques due to the reactivity of the boron center. Common queries in search engines include "how to store boron-containing compounds" and "best practices for handling dioxaborolane derivatives," reflecting the practical challenges faced by laboratory personnel. Proper storage under inert atmospheres and the use of anhydrous solvents are critical to maintaining its stability.

From an SEO perspective, this compound is often associated with keywords like "benzimidazole boronic ester," "Suzuki coupling reagent," and "boronate ester applications." These terms resonate with academic and industrial audiences seeking advanced chemical building blocks. Additionally, the compound's CAS No. 952514-86-2 is a crucial identifier for regulatory compliance and patent searches, making it a high-priority query in chemical databases.

Looking ahead, the demand for 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole is expected to grow, driven by innovations in bioconjugation techniques and targeted drug delivery. Its compatibility with click chemistry and bioorthogonal reactions positions it as a key player in the development of next-generation theranostic agents. As the scientific community continues to explore its potential, this compound will likely remain a focal point in cutting-edge research.